Cas no 937593-41-4 (2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine is a boronic ester derivative of pyrimidine, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its tetramethyl-dioxaborolane protecting group enhances stability, improving handling and storage compared to free boronic acids. The compound exhibits high reactivity in palladium-catalyzed aryl-aryl bond formations, making it valuable in pharmaceutical and agrochemical synthesis. The pyrimidine moiety allows for further functionalization, enabling diverse applications in heterocyclic chemistry. Its crystalline solid form ensures consistent purity and ease of quantification in synthetic workflows. This reagent is particularly useful in constructing complex molecular architectures requiring precise boron-based coupling strategies.
2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine structure
937593-41-4 structure
Product Name:2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
CAS No:937593-41-4
MF:C10H15BN2O2
MW:206.049302339554
MDL:MFCD08061339
CID:819920
PubChem ID:44784856
Update Time:2025-07-23

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
    • 2-PYRIMIDINEBORONIC ACID PINACOL ESTER
    • Pyrimidine-2-Bornoic Acid Pinacol Ester
    • PYRIMIDINE-2-BORONIC ACID PINACOL ESTER
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (ACI)
    • 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
    • MDL： MFCD08061339
    • Inchi： 1S/C10H15BN2O2/c1-9(2)10(3,4)15-11(14-9)8-12-6-5-7-13-8/h5-7H,1-4H3
    • InChI Key： PVYNWHCBRXDHQF-UHFFFAOYSA-N
    • SMILES： N1C(B2OC(C)(C)C(C)(C)O2)=NC=CC=1

Computed Properties

  • Exact Mass: 206.12300
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 260.6±23.0 ºC (760 Torr),
  • Flash Point: 111.4±22.6 ºC,
  • PSA: 44.24000
  • LogP: 0.77580

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Pricemore >>

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2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Production Method

Production Method 1

73183-34-3 73183-34-3
4595-60-2 4595-60-2
937593-41-4 937593-41-4
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,2-Dimethoxyethane ,  Water ;  15 min, 150 °C; 150 °C → rt
Reference
New 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives and their use as BACE inhibitors for treatment of cognitive impairment, Alzheimer disease, neurodegeneration and dementia
, World Intellectual Property Organization, , ,

Production Method 2

73183-34-3 73183-34-3
4595-60-2 4595-60-2
937593-41-4 937593-41-4
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  2.5 h, heated
Reference
Preparation of heterocyclic compounds for organic electroluminescent device
, China, , ,

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Raw materials

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